Cas no 88977-30-4 (Demethyl Isradipine)

Demethyl Isradipine structure
Demethyl Isradipine structure
Product Name:Demethyl Isradipine
CAS No:88977-30-4
MF:C18H19N3O5
MW:357.360564470291
CID:2085680
PubChem ID:14519595
Update Time:2025-04-21

Demethyl Isradipine Chemical and Physical Properties

Names and Identifiers

    • Demethyl Isradipine
    • 4-(2,1,3-benzoxadiazol-4-yl)-2,6-dimethyl-5-propan-2-yloxycarbonyl-1,4-dihydropyridine-3-carboxylic acid
    • ZM323881HCL
    • UNII-21OX6T789B
    • SCHEMBL4797084
    • 3,5-Pyridinedicarboxylic acid, 4-(2,1,3-benzoxadiazol-4-yl)-1,4-dihydro-2,6-dimethyl-, 3-(1-methylethyl) ester
    • 4-(Benzo[c][1,2,5]oxadiazol-4-yl)-5-(isopropoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-3-carboxylic acid
    • 3-(1-methylethyl) ester4-(2,1,3-benzoxadiazol-4-yl)-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic acid
    • 4-(2,1,3-Benzoxadiazol-4-yl)-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic acid, 3-(1-methylethyl) ester
    • 21OX6T789B
    • Q27253566
    • 88977-30-4
    • Inchi: 1S/C18H19N3O5/c1-8(2)25-18(24)14-10(4)19-9(3)13(17(22)23)15(14)11-6-5-7-12-16(11)21-26-20-12/h5-8,15,19H,1-4H3,(H,22,23)
    • InChI Key: JNLUMMRKXUTNAA-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C(C1=C(C)NC(C)=C(C(=O)O)C1C1=CC=CC2C1=NON=2)=O

Computed Properties

  • Exact Mass: 357.13247072g/mol
  • Monoisotopic Mass: 357.13247072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 115Ų

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